Cas no 897471-18-0 (6-chloro-2-4-(furan-2-carbonyl)piperazin-1-yl-1,3-benzothiazole)

• Product Name: 6-chloro-2-4-(furan-2-carbonyl)piperazin-1-yl-1,3-benzothiazole
• CAS No: 897471-18-0
• MF: C₁₆H₁₄ClN₃O₂S
• MW: 347.819261074066
• CID: 5481575
• Update Time: 2025-10-25

6-chloro-2-4-(furan-2-carbonyl)piperazin-1-yl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• Methanone, [4-(6-chloro-2-benzothiazolyl)-1-piperazinyl]-2-furanyl-
• 6-chloro-2-4-(furan-2-carbonyl)piperazin-1-yl-1,3-benzothiazole

• Inchi： 1S/C16H14ClN3O2S/c17-11-3-4-12-14(10-11)23-16(18-12)20-7-5-19(6-8-20)15(21)13-2-1-9-22-13/h1-4,9-10H,5-8H2
• InChI Key： KPOSFMURTJZZAI-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=CC=C(Cl)C=C3S2)CC1)(C1=CC=CO1)=O

Experimental Properties

• Density: 1.441±0.06 g/cm3(Predicted)
• Boiling Point: 529.9±60.0 °C(Predicted)
• pka: 4.51±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 6-chloro-2-4-(furan-2-carbonyl)piperazin-1-yl-1,3-benzothiazole

Introduction to 6-chloro-2,4-(furan-2-carbonyl)piperazin-1-yl-1,3-benzothiazole (CAS No. 897471-18-0)

6-chloro-2,4-(furan-2-carbonyl)piperazin-1-yl-1,3-benzothiazole, identified by its Chemical Abstracts Service (CAS) number 897471-18-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of heterocyclic molecules characterized by the presence of fused benzothiazole and piperazine rings, which are well-documented for their versatile biological activities. The structural motif of this molecule incorporates a chloro substituent at the sixth position of the benzothiazole ring, a furan-2-carbonyl group at the 2 and 4 positions, and a piperazine moiety linked to the benzothiazole via the 1-position. Such structural features not only contribute to its unique chemical properties but also open up diverse possibilities for its pharmacological applications.

The synthesis of 6-chloro-2,4-(furan-2-carbonyl)piperazin-1-yl-1,3-benzothiazole involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the chloro group enhances the electrophilicity of the benzothiazole ring, making it more susceptible to nucleophilic substitution reactions. The furan-2-carbonyl moiety, derived from furan derivatives, introduces additional functional groups that can participate in further chemical modifications, such as condensation reactions or metal-catalyzed coupling processes. The piperazine ring, known for its ability to form stable hydrogen bonds with biological targets, serves as an important pharmacophore that can modulate receptor interactions.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. Compounds like 6-chloro-2,4-(furan-2-carbonyl)piperazin-1-yl-1,3-benzothiazole have been explored for their potential applications in treating various neurological and cardiovascular disorders. The benzothiazole scaffold is particularly noteworthy due to its wide range of biological activities, including anti-inflammatory, antimicrobial, and antitumor properties. The presence of the piperazine group further expands its pharmacological profile by enabling interactions with serotonin receptors (5-HT receptors), which are implicated in mood regulation and cognitive functions.

One of the most compelling aspects of 6-chloro-2,4-(furan-2-carbonyl)piperazin-1-yl-1,3-benzothiazole is its potential as a lead compound for drug discovery. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives with improved pharmacokinetic profiles. For instance, modifications to the chloro substituent or the piperazine ring have been shown to enhance binding affinity to target proteins while minimizing off-target effects. These findings underscore the importance of structure-based drug design in optimizing molecular properties for therapeutic use.

The integration of advanced synthetic methodologies has also played a crucial role in advancing research on this compound. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of complex heterocyclic frameworks. Additionally, green chemistry principles have been applied to develop more sustainable synthetic routes that minimize waste and hazardous byproducts. Such innovations not only improve the efficiency of drug development but also align with global efforts to promote environmental responsibility.

Preclinical studies have provided valuable insights into the biological activity of 6-chloro-2,4-(furan-2-carbonyl)piperazin-1-yl-1,3-benzothiazole. In vitro assays have demonstrated its ability to modulate neurotransmitter release and receptor function, suggesting potential applications in treating conditions such as depression and anxiety disorders. Furthermore, animal models have shown promising results in terms of locomotor activity and cognitive performance following administration of this compound. These preliminary findings warrant further investigation into its therapeutic potential and safety profile.

The future direction of research on 6-chloro-2,4-(furan-2-carbonyl)piperazin-1-yl-1,3-benzothiazole is likely to be shaped by advancements in interdisciplinary approaches that combine chemistry, biology, and computational science. Integration with artificial intelligence (AI) tools for predictive modeling has already shown promise in accelerating drug discovery pipelines. Moreover, collaborations between academic institutions and pharmaceutical companies will be essential for translating laboratory findings into clinical applications that benefit patients worldwide.

In conclusion,6-chloro-2,4-(furan-2-carbonyl)piperazin-1-yli -1 ,3 -benzothiazole (CAS No. 897471 -18 -0) represents a promising candidate for further exploration in pharmaceutical research . Its unique structural features , coupled with emerging evidence from preclinical studies , position it as a valuable tool for developing novel therapeutic agents . As scientific understanding continues to evolve , it is anticipated that compounds like this will play an increasingly important role in addressing unmet medical needs across various disease domains .